![molecular formula C7H10N2O3 B6266988 ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate CAS No. 60178-98-5](/img/no-structure.png)
ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C7H10N2O3 . It is a pyrazole derivative, a class of compounds that are known for their diverse pharmacological effects .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, the synthesis of 5-hydroxy-1H-pyrazoles was carried out using the literature protocol comprising acid-catalyzed transamination of diethyl [(dimethylamino)methylene]malonate with arylhydrazines followed by base-catalyzed cyclization of the intermediate hydrazones .Molecular Structure Analysis
The molecular structure of ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate has been determined through X-ray diffraction analysis . The optimal structure of the molecule was calculated by density functional theory (DFT) using the B3LYP/6-311+G (2 d, p) method .Chemical Reactions Analysis
Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . For example, visible light catalysis enables an efficient tandem reaction of hydrazones and α-bromo ketones to provide 1,3,5-trisubstituted pyrazoles .Physical And Chemical Properties Analysis
The average mass of ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate is 170.166 Da and its monoisotopic mass is 170.069138 Da .Scientific Research Applications
Synthesis of Heterocycles
Pyrazole derivatives, including structures similar to ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate, serve as privileged scaffolds in the synthesis of a wide array of heterocyclic compounds. These compounds have shown significant utility in generating diverse chemical entities with potential applications in drug development, dye synthesis, and material science. For instance, the chemistry of 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-ones highlights the reactivity and versatility of pyrazole derivatives in synthesizing heterocycles with various biological and chemical applications (Gomaa & Ali, 2020).
Therapeutic Applications
Research on pyrazoline derivatives, closely related to the chemical class of this compound, has revealed a broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer properties. The extensive pharmacological effects of pyrazoline derivatives make them a focus of medicinal chemistry, aiming to explore and develop new therapeutic agents with improved efficacy and safety profiles (Shaaban, Mayhoub, & Farag, 2012).
Antioxidant Activity
The antioxidant potential of heterocyclic compounds, including pyrazole derivatives, is a significant area of study within chemical and pharmaceutical sciences. Antioxidants play a crucial role in mitigating oxidative stress and have applications in food preservation, cosmetics, and the prevention of diseases associated with oxidative damage. Analytical methods used in determining antioxidant activity provide insights into the evaluation of compounds for their potential antioxidant effects, supporting the development of novel antioxidants for various applications (Munteanu & Apetrei, 2021).
Synthetic and Medicinal Perspective
The synthetic routes and medicinal significance of methyl-linked pyrazoles, which are structurally related to this compound, underline the importance of these compounds in developing new leads for medicinal applications. The review of synthetic approaches and the analysis of medical relevance until 2021 showcase the ongoing interest and potential of pyrazole nuclei in generating compounds with high efficacy against various diseases (Sharma et al., 2021).
Mechanism of Action
Target of Action
Pyrazole derivatives, to which this compound belongs, have been extensively studied for their diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Mode of Action
It’s known that pyrazole derivatives interact with their targets through various mechanisms depending on their chemical structure and the nature of the target .
Biochemical Pathways
It’s known that pyrazole derivatives can influence a variety of biochemical pathways due to their diverse biological activities .
Result of Action
The diverse biological activities of pyrazole derivatives suggest that they can have a wide range of effects at the molecular and cellular level .
Safety and Hazards
While specific safety and hazard information for ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate is not available, it’s important to handle all chemical compounds with care. For example, some pyrazole derivatives can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . Therefore, the design and synthesis of new pyrazole compounds, including ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate, has important research value .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate involves the reaction of ethyl 4-methyl-1H-pyrazole-3-carboxylate with hydroxylamine hydrochloride followed by cyclization with sodium ethoxide.", "Starting Materials": [ "Ethyl 4-methyl-1H-pyrazole-3-carboxylate", "Hydroxylamine hydrochloride", "Sodium ethoxide" ], "Reaction": [ "Step 1: Ethyl 4-methyl-1H-pyrazole-3-carboxylate is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form ethyl 4-methyl-1H-pyrazole-3-carboxamidoxime.", "Step 2: Ethyl 4-methyl-1H-pyrazole-3-carboxamidoxime is then treated with sodium ethoxide in ethanol to undergo cyclization and form ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate." ] } | |
60178-98-5 | |
Molecular Formula |
C7H10N2O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.